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Compound of Interest

Compound Name: Delphinidin 3,5-diglucoside

Cat. No.: B190952 Get Quote

Delphinidin 3,5-diglucoside: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Delphinidin 3,5-diglucoside is a prominent anthocyanin, a class of water-soluble flavonoids

responsible for the vibrant red, purple, and blue hues in numerous plants. This technical guide

provides an in-depth overview of the chemical structure, physicochemical properties, and

biological activities of Delphinidin 3,5-diglucoside. It is designed to serve as a comprehensive

resource for researchers, scientists, and professionals in drug development, offering detailed

experimental protocols and summarizing key quantitative data. This document delves into the

antioxidant, anti-inflammatory, and anticancer properties of this compound, exploring its

interactions with key cellular signaling pathways.

Chemical Structure and Identification
Delphinidin 3,5-diglucoside, also known as delphinin or hyacin, is an anthocyanin composed

of a delphinidin aglycone attached to two glucose units at the 3 and 5 positions. This

glycosylation enhances its stability and water solubility.

Table 1: Chemical Identification of Delphinidin 3,5-diglucoside
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Identifier Value

IUPAC Name

(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[7-

hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-

trihydroxyphenyl)chromenylium-5-yl]oxyoxane-

3,4,5-triol

SMILES

C1=C(C=C(C(=C1O)O)O)C2=C(C=C3C(=CC(=

CC3=[O+]2)O)O[C@H]4--INVALID-LINK--

CO)O)O">C@@HO)O[C@H]5--INVALID-LINK--

CO)O)O">C@@HO

InChI

InChI=1S/C27H30O17/c28-6-16-

19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-

10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-

8)42-27-24(39)22(37)20(35)17(7-29)44-27/h1-

5,16-17,19-24,26-29,34-39H,6-7H2,

(H3-,30,31,32,33)/p+1/t16-,17-,19-,20-,21+,22+,

23-,24-,26-,27-/m1/s1

Molecular Formula C₂₇H₃₁O₁₇⁺

Molecular Weight 627.5 g/mol

CAS Number 17670-06-3

Physicochemical Properties
The physicochemical properties of Delphinidin 3,5-diglucoside are crucial for its extraction,

stability, and biological activity.

Table 2: Physicochemical Properties of Delphinidin 3,5-diglucoside

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b190952?utm_src=pdf-body
https://www.benchchem.com/product/b190952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Melting Point 202 - 203 °C[1]

Solubility

Soluble in polar solvents like methanol and

water; sparingly soluble in ethanol and acetone.

[2] The presence of two glucose moieties

generally increases water solubility compared to

its aglycone, though steric hindrance can play a

role.[3]

Stability

Highly dependent on pH, temperature, and light.

[4][5] It is most stable in acidic conditions (pH <

3), appearing red. As pH increases, it turns

purple to blue and becomes less stable,

degrading into chalcone and other products.[2]

[6] Elevated temperatures and exposure to light

accelerate its degradation.[2]

λmax

Approximately 515-530 nm in the visible

spectrum, with another absorption peak around

270-280 nm in the UV region.[7][8][9]

pKa (Predicted) Strongest Acidic: 6.61; Strongest Basic: -3.7

Natural Occurrence and Biosynthesis
Delphinidin 3,5-diglucoside is widely distributed in the plant kingdom, contributing to the

coloration of many flowers and fruits.

Notable Natural Sources:

Pomegranate (Punica granatum)[1][10]

Blueberries (Vaccinium corymbosum)

Grapes (Vitis vinifera)

Eggplant (Solanum melongena)
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Blackcurrants (Ribes nigrum)

Delphinium and Hibiscus species

The biosynthesis of delphinidin, the aglycone of Delphinidin 3,5-diglucoside, follows the

flavonoid pathway.
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Enzyme Abbreviations

Phenylalanine Cinnamic acid
PAL

p-Coumaric acid
C4H

p-Coumaroyl-CoA
4CL

Naringenin chalcone
CHS

Naringenin
CHI

Dihydrokaempferol
F3H

Dihydromyricetin
F3'5'H

Leucodelphinidin
DFR

Delphinidin
ANS

Delphinidin 3,5-diglucoside
UGT

Phenylalanine ammonia-lyase

Cinnamate 4-hydroxylase

4-Coumarate-CoA ligase

Chalcone synthase

Chalcone isomerase

Flavanone 3-hydroxylase

Flavonoid 3',5'-hydroxylase

Dihydroflavonol 4-reductase

Anthocyanidin synthase

UDP-glucose:flavonoid glucosyltransferase
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Key

Inflammatory Stimuli (LPS, TNF-α)

IKK Complex

IκBα Phosphorylation

Delphinidin 3,5-diglucoside

Inhibits

IκBα Degradation

NF-κB (p65/p50) Nuclear Translocation

Pro-inflammatory Gene Expression
(iNOS, COX-2, TNF-α, IL-6)

Inhibitory Action Signaling Cascade
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Key

Growth Factor Receptor

PI3K

Akt Phosphorylation

Delphinidin 3,5-diglucoside

Inhibits

mTOR Activation

Cell Proliferation, Survival, and Growth

Inhibitory Action Signaling Cascade

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pomegranate Peels

Drying and Grinding

Extraction
(Ethanol:Water 7:3, Ultrasonic Bath)

Filtration

Evaporation
(Rotary Evaporator)

Lyophilization

Crude Extract

Solid-Phase Extraction (SPE)
(C18 or NH2 cartridge)

Purified Delphinidin 3,5-diglucoside

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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